Cas no 287111-36-8 (2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI))
287111-36-8 structure
Product Name:2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
CAS No:287111-36-8
MF:C6H10O3
MW:132.127111911774
CID:248692
PubChem ID:66995410
Update Time:2025-04-19
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
- 4-hydroxy-4-methyloxan-2-one
- 287111-36-8
- MEVALONIC-1,2-13C2 LACTONE
- 4-hydroxy-4-methyl(2, 3-13C2)oxan-2-one
- 4-Hydroxy-4-methyl(2,3-~13~C_2_)oxan-2-one
- SCHEMBL1331223
- 4-hydroxy-4-methyl(2,3-13C2)oxan-2-one
- DTXSID00736175
- J-017210
- Mevalonolactone-1,2-13C2
- Mevalonolactone-1,2-13C2, 99 atom % 13C, 98% (CP)
- DL-Mevalonic-1,2-13C2 lactone
-
- Inchi: 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i4+1,5+1
- InChI Key: JYVXNLLUYHCIIH-MQIHXRCWSA-N
- SMILES: O1[13C]([13CH2]C(C)(CC1)O)=O
Computed Properties
- Exact Mass: 132.06970385g/mol
- Monoisotopic Mass: 132.06970385g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 28 °C(lit.)
- Boiling Point: 150 °C5 mm Hg(lit.)
- Flash Point: 113℃
- Refractive Index: n20/D 1.473(lit.)
- Solubility: Not determined
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 492450-500MG |
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) |
287111-36-8 | 98% | 500mg |
¥16929.65 | 2023-12-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257801-500 mg |
Mevalonolactone-1,2-13C2, |
287111-36-8 | ≥98% | 500MG |
¥6,784.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257801-500mg |
Mevalonolactone-1,2-13C2, |
287111-36-8 | ≥98% | 500mg |
¥6784.00 | 2023-09-05 |
2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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